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Compound of Interest

Compound Name: Methyl propyl disulfide-d3
Cat. No.: B15136874
Get Quote

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides a comprehensive, step-by-step procedure for the safe
disposal of Methyl propyl disulfide-d3, a deuterated analog of a volatile sulfur-containing
compound. Adherence to these protocols is essential to mitigate risks and maintain a safe
research environment.

I. Chemical and Physical Properties

A thorough understanding of the chemical's properties is the first step in safe handling and
disposal.
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Property Value

CAS Number 2179-60-4 (for non-deuterated)
Molecular Formula C4H7D3S2

Appearance Colorless to light yellow liquid.[1]

Odor Stench.[2][3]

Flammability Flammable liquid and vapor.[1][4][5]
Incompatibilities Strong oxidizing agents, Strong bases.[3]

Il. Personal Protective Equipment (PPE)

Prior to handling Methyl propyl disulfide-d3 for any purpose, including disposal, all personnel
must be equipped with the appropriate personal protective equipment.

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

o Eye/Face Protection: Use chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

o Respiratory Protection: If working outside of a certified chemical fume hood, a self-contained
breathing apparatus may be necessary.[2]

lll. Step-by-Step Disposal Procedure

The disposal of Methyl propyl disulfide-d3 must be conducted in a manner that ensures the
safety of laboratory personnel and compliance with all relevant regulations.

Step 1: Waste Identification and Segregation

e Labeling: Clearly label the waste container as "Hazardous Waste: Methyl Propyl Disulfide-
d3, Flammable Liquid".
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e Segregation: Do not mix Methyl propyl disulfide-d3 waste with other waste streams.[2]
Keep it in its original or a compatible, properly sealed container.[2]

Step 2: Waste Collection and Storage

o Container: Use a suitable, closed container for disposal.[3] Ensure the container is tightly
closed and stored in a well-ventilated area.[3][4]

o Storage Location: Store the waste container in a designated hazardous waste accumulation
area, away from heat, sparks, open flames, and hot surfaces.[3][4][5] The storage area
should be cool and well-ventilated.[3][4]

Step 3: Arrange for Professional Disposal

o Licensed Disposal Company: The disposal of Methyl propyl disulfide-d3 must be handled
by a licensed and approved waste disposal company.[2][3] Do not attempt to dispose of this
chemical down the drain or in regular trash.

e Regulatory Compliance: All disposal activities must be in accordance with local, state, and
federal regulations.[2][4]

Step 4: Handling Spills and Contaminated Materials

« Spill Containment: In the event of a spill, contain the spillage and collect it with a non-
combustible absorbent material such as sand, earth, or vermiculite.[2]

o Disposal of Contaminated Materials: Any materials used to clean up a spill, as well as any
contaminated personal protective equipment, must be placed in a sealed container and
disposed of as hazardous waste.

» Empty Containers: Handle uncleaned, empty containers as you would the product itself.[2]
Dispose of them as unused product through a licensed waste disposal service.[2]

IV. Emergency Procedures

In the case of accidental exposure or release, immediate action is critical.
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 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration and
consult a physician.[2]

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[2]

V. Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for Methyl propyl
disulfide-d3.
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Methyl Propyl Disulfide-d3 Disposal Workflow
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Caption: Disposal workflow for Methyl Propyl Disulfide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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